[(1S,4R,5R,6R,7S,8R,11R,13S,17S,18S,19R)-4,5,17-trihydroxy-6,14,18-trimethyl-9,16-dioxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-8-yl] 2-methylbutanoate

• Molecular Formula: C25H34O9
• Molecular Weight: 478.5 g/mol
• IUPAC Name: [(1S,4R,5R,6R,7S,8R,11R,13S,17S,18S,19R)-4,5,17-trihydroxy-6,14,18-trimethyl-9,16-dioxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-8-yl] 2-methylbutanoate
• InChI: InChI=1S/C25H34O9/c1-6-10(2)20(29)34-17-16-12(4)18(27)25(31)22-23(5)13(11(3)7-14(26)19(23)28)8-15(33-21(17)30)24(16,22)9-32-25/h7,10,12-13,15-19,22,27-28,31H,6,8-9H2,1-5H3/t10?,12-,13+,15-,16-,17-,18-,19-,22-,23-,24+,25+/m1/s1
• InChI Key: GCIFFNDSOLTCAI-FPUKFSPFSA-N
• Isomeric SMILES: CCC(C)C(=O)O[C@@H]1[C@H]2[C@H]([C@H]([C@]3([C@H]4[C@@]2(CO3)[C@@H](C[C@@H]5[C@@]4([C@@H](C(=O)C=C5C)O)C)OC1=O)O)O)C
• SMILES: CCC(C)C(=O)OC1C2C(C(C3(C4C2(CO3)C(CC5C4(C(C(=O)C=C5C)O)C)OC1=O)O)O)C
• synonyms: ailanthinone

Description

Ailanthinone is a triterpenoid.

Scientific Research Applications

Antimicrobial and Antitumor Activities

Research has shown that certain derivatives of sodium deoxycholate, which shares structural similarities with the queried compound, have been synthesized and evaluated for antimicrobial and antitumor activities. For instance, tributyl tin derivatives of sodium deoxycholate have demonstrated significant antifungal and anticancer activities. This indicates potential applications of similar compounds in developing antifungal agents and cancer treatments (Shaheen, Ali, Rosario, & Shah, 2014).

Pheromone Synthesis

Compounds with similar structural features have been utilized in the synthesis of pheromones. For example, derivatives of ethyl 3-hydroxybutanoate have been used to synthesize the male sex pheromone of the Japanese hepialid moth, Endoclita excrescens (Marukawa & Mori, 2002). This suggests the potential for using structurally related compounds in the field of entomology and pest management.

Neuroprotective Properties

Some compounds, particularly those derived from natural sources like roots of traditional herbal medicines, have shown neuroprotective properties. A compound structurally related to the one , isolated from Aconitum carmichaelii Debx. (known as ‘Chuanwu’ in Chinese traditional medicine), exhibits characteristics that could be beneficial in neuroprotection and treatment of neurodegenerative diseases (Lei, Luo, Bian, & Wang, 2011).